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Compound of Interest

Compound Name: Ceftolozane Sulfate

Cat. No.: B606592 Get Quote

Head-to-Head Comparison: Ceftolozane Sulfate
vs. Piperacillin/Tazobactam
In the landscape of advanced antibacterial agents, ceftolozane/tazobactam and

piperacillin/tazobactam stand out as crucial options for treating complex infections, particularly

those caused by Gram-negative bacteria. This guide provides a detailed, data-driven

comparison of these two combination therapies, offering valuable insights for researchers,

scientists, and drug development professionals.

Mechanism of Action
Both ceftolozane/tazobactam and piperacillin/tazobactam are combination drugs consisting of a

β-lactam antibiotic and a β-lactamase inhibitor.

Ceftolozane, a novel cephalosporin, inhibits the synthesis of bacterial cell walls by binding to

essential penicillin-binding proteins (PBPs).[1][2] Its chemical structure is similar to ceftazidime

but includes a modified side-chain that enhances its activity against Pseudomonas aeruginosa.

[3] Ceftolozane demonstrates a high affinity for PBPs in P. aeruginosa, Escherichia coli, and

other enteric bacteria.[4] The addition of tazobactam, a β-lactamase inhibitor, protects

ceftolozane from degradation by many class A and some class C β-lactamases, thereby

broadening its spectrum of activity.[1][2]
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Piperacillin is an extended-spectrum penicillin that also works by inhibiting bacterial cell wall

synthesis.[5][6][7] Tazobactam is combined with piperacillin to inhibit the activity of β-lactamase

enzymes produced by bacteria, which would otherwise inactivate the piperacillin.[5][6][7]
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Diagram 1: Mechanism of Action Comparison

In Vitro Activity
The in vitro activity of ceftolozane/tazobactam is notably potent against P. aeruginosa, including

strains resistant to other β-lactams.[3][8] The addition of tazobactam extends its spectrum to
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include most extended-spectrum β-lactamase (ESBL)-producing Enterobacteriaceae.[1][3]

Piperacillin/tazobactam has a broad spectrum of activity against many Gram-positive and

Gram-negative bacteria, including P. aeruginosa.[9] However, its effectiveness against ESBL-

producing organisms can be variable.[10]

Organism
Ceftolozane/Tazobactam
MIC90 (μg/mL)

Piperacillin/Tazobactam
MIC90 (μg/mL)

Pseudomonas aeruginosa 2[8] 64[8]

Escherichia coli (ESBL-

producing)
4[11] >64

Klebsiella pneumoniae (ESBL-

producing)
>32[11] >64

Enterobacteriaceae (overall) 4[12] 64

Table 1: Comparative In Vitro Activity (MIC90)

Clinical Efficacy
Complicated Urinary Tract Infections (cUTI)
The ASPECT-cUTI trial, a randomized, double-blind, phase 3 study, compared the efficacy of

ceftolozane/tazobactam to levofloxacin for the treatment of cUTI. In a meta-analysis comparing

ceftolozane/tazobactam to piperacillin/tazobactam for cUTI, ceftolozane/tazobactam

demonstrated superior clinical and microbiological cure rates.[13][14]

Outcome Ceftolozane/Tazobactam Piperacillin/Tazobactam

Clinical Cure Rate 92% (95% CI, 90-94%)[13][14] 78% (95% CI, 74-82%)[13][14]

Microbiological Eradication

Rate
83% (95% CI, 81-88%)[13][14]

63% (95% CI, 58.77-65.2%)

[13][14]

Table 2: Clinical Outcomes in Complicated Urinary Tract Infections
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A retrospective study comparing empiric therapy with ceftolozane/tazobactam versus

piperacillin/tazobactam for UTIs found no significant difference in short-term clinical effective

rates (80.8% vs. 87.2%, respectively) or long-term nonrecurrence rates (95.1% vs. 89.7%,

respectively).[15]

Complicated Intra-abdominal Infections (cIAI)
The ASPECT-cIAI trial, a prospective, randomized, double-blind, phase 3 trial, evaluated

ceftolozane/tazobactam plus metronidazole versus meropenem for the treatment of cIAI.[16]

[17] While a direct head-to-head trial with piperacillin/tazobactam was not found in the initial

search, a cost-effectiveness study modeled the outcomes of empiric therapy with

ceftolozane/tazobactam plus metronidazole versus piperacillin/tazobactam.[18][19] The model

predicted that ceftolozane/tazobactam would be a more appropriate empiric therapy based on

susceptibility data.[19]

In a subgroup analysis of the ASPECT-cIAI trial focusing on infections involving P. aeruginosa,

ceftolozane/tazobactam plus metronidazole demonstrated a clinical cure rate of 100% (26/26)

compared to 93.1% (27/29) for meropenem.[8]

Experimental Protocols
ASPECT-cUTI Trial Methodology
The Assessment of the Safety Profile and Efficacy of Ceftolozane/Tazobactam in Complicated

Urinary Tract Infections (ASPECT-cUTI) trial was a multicenter, randomized, double-blind,

double-dummy, non-inferiority study.[20]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37660735/
https://academic.oup.com/cid/article/60/10/1462/338307
https://pubmed.ncbi.nlm.nih.gov/25670823/
https://pubmed.ncbi.nlm.nih.gov/28532194/
https://pubmed.ncbi.nlm.nih.gov/29090091/
https://pubmed.ncbi.nlm.nih.gov/29090091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4914617/
https://pubmed.ncbi.nlm.nih.gov/25931244/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ASPECT-cUTI Trial Workflow

Patient Enrollment
(Hospitalized adults with cUTI or pyelonephritis)

Randomization (1:1)

7-Day Intravenous Treatment

Ceftolozane/Tazobactam
(1.5g every 8h)

Levofloxacin
(750mg once daily)

Test-of-Cure Visit
(5-9 days post-treatment)

Primary Outcome Assessment
(Composite microbiological eradication and clinical cure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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